Cas no 1206228-68-3 (4-(Aminomethyl)-4-Piperidinecarboxylic acid)

• Product Name: 4-(Aminomethyl)-4-Piperidinecarboxylic acid
• CAS No: 1206228-68-3
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• CID: 2130089
• Update Time: 2025-11-02

4-(Aminomethyl)-4-Piperidinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-4-Piperidinecarboxylic acid
• 4-(aminomethyl)piperidine-4-carboxylic acid
• 4-(Aminomethyl)-4-Piperidinecarboxylic acid

• Inchi： 1S/C7H14N2O2/c8-5-7(6(10)11)1-3-9-4-2-7/h9H,1-5,8H2,(H,10,11)
• InChI Key： MVSUXCVXOPOLOF-UHFFFAOYSA-N
• SMILES： OC(C1(CN)CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 153
• Topological Polar Surface Area: 75.4

Additional information on 4-(Aminomethyl)-4-Piperidinecarboxylic acid

Comprehensive Overview of 4-(Aminomethyl)-4-Piperidinecarboxylic Acid (CAS No. 1206228-68-3)

4-(Aminomethyl)-4-Piperidinecarboxylic acid (CAS No. 1206228-68-3) is a versatile organic compound with significant applications in pharmaceutical research and chemical synthesis. This piperidine derivative is characterized by its unique structural features, including an aminomethyl group and a carboxylic acid moiety, which make it a valuable intermediate in drug discovery. The compound's molecular formula, C₇H₁₄N₂O₂, and its piperidine backbone contribute to its stability and reactivity, enabling its use in diverse synthetic pathways.

In recent years, the demand for 4-(Aminomethyl)-4-Piperidinecarboxylic acid has surged due to its role in developing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are particularly interested in its potential to modulate neurotransmitter receptors, a topic frequently searched in academic and pharmaceutical circles. The compound's ability to act as a building block for bioactive molecules aligns with current trends in precision medicine and targeted drug delivery, addressing user queries about "novel drug intermediates" and "piperidine-based pharmaceuticals."

The synthesis of CAS No. 1206228-68-3 typically involves multi-step organic reactions, including reductive amination and carboxylation, which are optimized for high yield and purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to verify its structural integrity, a process often questioned by quality control professionals. Its solubility in polar solvents like water and methanol further enhances its utility in bioconjugation and peptide synthesis, meeting the needs of researchers exploring "water-soluble drug candidates."

From an industrial perspective, 4-(Aminomethyl)-4-Piperidinecarboxylic acid is gaining traction in green chemistry initiatives, as its synthesis can be adapted to minimize waste and energy consumption. This aligns with the growing emphasis on sustainable chemical processes, a hot topic in environmental science forums. Additionally, its compatibility with automated synthesis platforms makes it a candidate for high-throughput screening, addressing frequent searches about "AI-driven drug discovery" and "lab automation in pharma."

In conclusion, 4-(Aminomethyl)-4-Piperidinecarboxylic acid (CAS No. 1206228-68-3) represents a critical tool in modern medicinal chemistry, bridging gaps between structural complexity and therapeutic innovation. Its applications span from neurological disorder research to sustainable manufacturing, making it a compound of enduring relevance in both academic and industrial settings.